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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128

This document provides essential safety and logistical information for the proper disposal of
Pursuit Plus EC Herbicide, specifically tailored for researchers, scientists, and drug
development professionals in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and environmental protection.

Understanding Pursuit Plus EC Herbicide

Pursuit Plus EC is an herbicide containing two active ingredients: Imazethapyr and
Pendimethalin. It also contains petroleum distillates.[1][2] This composition presents several
hazards that must be managed during disposal.

Chemical Composition and Hazards:

Component Concentration Hazards

| th 2 240 Harmful to aquatic life with
mazethapyr 4%

long-lasting effects.[2][3]

Pendimethalin 30.24% Very toxic to aquatic life.[3]

o ] Combustible liquid; may cause
Petroleum Distillates Varies

skin and eye irritation.[2][3]

Personal Protective Equipment (PPE)
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Prior to handling Pursuit Plus for any purpose, including disposal, all personnel must be
equipped with the appropriate PPE to minimize exposure.

PPE Item Specification Rationale

Chemical-resistant (e.g., butyl

Gl rubber, nitrile rubber, Prevents skin absorption of
oves
neoprene, or barrier laminate; harmful chemicals.
=214 mils)
Long-sleeved shirt and long _
) ) ) ) Protects skin from splashes
Protective Clothing pants, or a chemical-resistant ]
) and spills.
suit/apron.
Safety glasses with side
Eye Protection shields or chemical splash Protects eyes from splashes.
goggles.
Footwear Closed-toe shoes and socks. Protects feet from spills.

Disposal of Unused or Expired Pursuit Plus

Disposal of unused or expired Pursuit Plus must be handled as hazardous waste. Improper
disposal is a violation of federal law.[4]

Step-by-Step Disposal Protocol:

o Designation as Waste: Clearly label the container of unused or expired Pursuit Plus as
"Hazardous Waste" with the chemical name and date.

o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials. The storage container must be chemically resistant
to petroleum distillates (e.g., high-density polyethylene - HDPE).

» Contact Environmental Health and Safety (EHS): Notify your institution's EHS department or
equivalent authority to arrange for pickup and disposal by a licensed hazardous waste
contractor.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b14296128?utm_src=pdf-body
https://www.benchchem.com/product/b14296128?utm_src=pdf-body
https://www.benchchem.com/product/b14296128?utm_src=pdf-body
https://hcs-lab.com/wp-content/uploads/2017/06/Plastic-Resistance-Chart.pdf
https://www.benchchem.com/product/b14296128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Documentation: Maintain a record of the amount of waste generated and the date of
disposal.

Decontamination and Disposal of Empty Containers

Empty Pursuit Plus containers must be properly decontaminated before disposal to ensure
they do not pose an environmental risk. The standard procedure is triple rinsing.

Triple Rinsing Protocol:

Initial Draining: Empty the container into the application equipment or a designated waste
container, allowing it to drain for an additional 10 seconds after the flow becomes drips.[5]

First Rinse: Fill the container approximately one-quarter full with water.[5]

Agitation: Securely cap the container and shake it for 10 seconds to rinse all interior
surfaces.[5]

Rinsate Collection: Pour the rinsate into the application equipment or a designated
hazardous waste container. Allow the container to drain for 10 seconds after the flow has
reduced to drips.[5]

Repeat: Repeat the rinsing and collection steps two more times.[5]

Container Disposal: Once triple-rinsed, puncture the container to prevent reuse. It can then
be disposed of in a sanitary landfill or offered for recycling if available. Check with your local
solid waste authority for specific requirements.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel and the environment.

Step-by-Step Spill Cleanup:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.
Ensure the area is well-ventilated.
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e Don PPE: Put on the required personal protective equipment as outlined in Section 2.

o Containment: Create a dike around the spill using an inert absorbent material such as sand,
earth, or vermiculite to prevent it from spreading.[1] Do not use combustible materials like
sawdust.

o Absorption: Apply the absorbent material over the entire spill.

e Collection: Carefully sweep or scoop the absorbed material into a designated, labeled
hazardous waste container.

« Decontamination: Clean the spill area with a strong soap and water solution. Collect the
cleaning solution and any contaminated materials for disposal as hazardous waste.

e Reporting: Report the spill to your institution's EHS department.

Disposal Workflow and Spill Management Diagrams

The following diagrams illustrate the key processes for the proper disposal and spill
management of Pursuit Plus.
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Caption: Workflow for the disposal of Pursuit Plus and decontamination of its container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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